Cas no 2694745-89-4 (1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2694745-89-4
• MF: C₁₀H₁₁F₃N₄O₃
• MW: 292.214552164078
• CID: 5615076
• PubChem ID: 165941451
• Update Time: 2025-05-20

1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2694745-89-4
• 1-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,4-triazole-5-carboxylic acid
• EN300-33050359
• 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C10H11F3N4O3/c11-10(12,13)9(20)16-3-1-6(2-4-16)17-7(8(18)19)14-5-15-17/h5-6H,1-4H2,(H,18,19)
• InChI Key： NTLNEKTUOKSPOT-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)N1C(C(=O)O)=NC=N1)=O)(F)F

Computed Properties

• Exact Mass: 292.07832471g/mol
• Monoisotopic Mass: 292.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid

Recent Advances in the Study of 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid (CAS: 2694745-89-4)

The compound 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid (CAS: 2694745-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetyl and triazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to inhibit specific enzymatic targets involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition was found to be selective, with minimal impact on COX-1, suggesting a favorable safety profile for potential anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in combating drug-resistant bacterial strains. A collaborative study between academic and industrial researchers highlighted its efficacy against methicillin-resistant *Staphylococcus aureus* (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing *Escherichia coli*. The compound's mechanism involves disrupting bacterial cell wall synthesis, a target distinct from traditional antibiotics, thereby reducing the likelihood of cross-resistance.

From a synthetic chemistry perspective, advancements have been made in streamlining the production of 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid. A novel one-pot synthesis method, reported in *Organic Letters* in early 2024, has significantly improved yield and purity while reducing the number of purification steps. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also progressed, with recent data indicating improved oral bioavailability compared to earlier analogs. The trifluoroacetyl group appears to enhance metabolic stability, while the triazole-carboxylic acid moiety contributes to favorable solubility properties. These characteristics position the compound as a strong candidate for further development as an oral therapeutic agent.

Looking ahead, researchers are focusing on structural modifications to further enhance the compound's therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify derivatives with improved target specificity and reduced off-target effects. Several pharmaceutical companies have included this compound in their pipelines, with preclinical trials expected to commence within the next two years.

In conclusion, 1-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-1,2,4-triazole-5-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse therapeutic applications and favorable physicochemical properties. The recent surge in research publications and patent filings related to this compound underscores its potential significance in addressing unmet medical needs, particularly in the areas of infectious diseases and chronic inflammation.